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Introduction
The Antigen 85 (Ag85) complex, composed of three related proteins (Ag85A, Ag85B, and

Ag85C), represents a family of major secretory proteins from Mycobacterium tuberculosis.[1][2]

[3] These mycolyltransferases are crucial for the biosynthesis of the mycobacterial cell wall and

are involved in the pathogenesis of tuberculosis.[2][3] The Ag85 proteins are known to interact

with host components, such as fibronectin, which may play a role in the adherence and

invasion of host cells.[1][4][5] Understanding the protein-protein interactions of the Ag85

complex is vital for elucidating the mechanisms of M. tuberculosis virulence and for the

development of new therapeutic strategies.

Immunoprecipitation (IP) is a powerful technique for isolating a specific protein or protein

complex from a heterogeneous mixture, such as a cell lysate, using a specific antibody.[6] This

application note provides a detailed protocol for the immunoprecipitation of the Antigen 85

complex from mycobacterial cell lysates for the subsequent analysis of interacting proteins.

Data Presentation
Successful immunoprecipitation relies on the optimization of several key parameters. The

following table provides a summary of recommended starting concentrations and volumes for

the immunoprecipitation of the Antigen 85 complex. These may require further optimization

depending on the specific experimental conditions and the antibody used.
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Parameter
Recommended
Range/Value

Notes

Starting Material

Mycobacterial Cell Lysate 500 - 1000 µg of total protein

The amount of lysate can be

adjusted based on the

expression level of the Ag85

complex.

Antibody

Anti-Ag85 Primary Antibody 2 - 10 µg

The optimal antibody

concentration should be

determined empirically. A high-

affinity monoclonal antibody is

recommended.[7]

Isotype Control Antibody 2 - 10 µg

Use a non-specific antibody of

the same isotype to control for

non-specific binding.

Beads

Protein A/G Agarose or

Magnetic Beads
20 - 50 µL of 50% slurry

The choice of beads depends

on the isotype and origin of the

primary antibody.[6]

Incubation Times

Antibody-Lysate Incubation 2 hours to overnight at 4°C

Longer incubation times may

increase yield but also

background.

Bead-Immune Complex

Incubation
1 - 4 hours at 4°C

Gentle rotation is

recommended during

incubation.[7]

Washing & Elution

Number of Washes 3 - 5 times
Thorough washing is critical to

reduce non-specific binding.
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Elution Buffer Volume 20 - 50 µL

The volume can be adjusted

based on the desired final

concentration.

Experimental Protocols
Preparation of Mycobacterial Cell Lysate
Due to the robust and waxy cell wall of mycobacteria, a combination of chemical and

mechanical lysis is recommended for efficient protein extraction.[8]

Reagents:

Lysis Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% NP-40, 0.5% Sodium Deoxycholate,

0.1% SDS, 1 mM EDTA, supplemented with protease and phosphatase inhibitors.

Bead Beating Tubes with 0.1 mm silica beads.

Procedure:

Harvest mycobacterial cells by centrifugation at 10,000 x g for 10 minutes at 4°C.

Wash the cell pellet twice with ice-cold PBS.

Resuspend the cell pellet in 1 mL of ice-cold Lysis Buffer per gram of wet cell pellet.

Transfer the cell suspension to a bead beating tube.

Perform bead beating for 5-10 cycles of 30 seconds on and 1 minute off (on ice).

Follow bead beating with sonication on ice for 3 cycles of 30 seconds on and 30 seconds off

at 50% amplitude.[9]

Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cell debris.

Carefully transfer the supernatant (cell lysate) to a new pre-chilled tube.
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Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA

assay).

The lysate can be used immediately or stored at -80°C.

Immunoprecipitation of Antigen 85 Complex
This protocol describes the immunoprecipitation of the Ag85 complex from the prepared

mycobacterial cell lysate.

Procedure:

Pre-clearing the Lysate (Optional but Recommended): a. To 500 µg of cell lysate, add 20 µL

of Protein A/G bead slurry. b. Incubate on a rotator for 1 hour at 4°C. c. Centrifuge at 1,000 x

g for 1 minute at 4°C. d. Carefully transfer the supernatant to a new pre-chilled microfuge

tube.

Immunoprecipitation: a. Add 2-10 µg of anti-Ag85 antibody to the pre-cleared lysate. As a

negative control, add an equivalent amount of isotype control IgG to a separate tube of

lysate. b. Incubate with gentle rotation for 2 hours to overnight at 4°C.[10] c. Add 30 µL of

pre-washed Protein A/G bead slurry to each tube. d. Incubate with gentle rotation for 1-4

hours at 4°C.

Washing: a. Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C. b. Carefully

remove and discard the supernatant. c. Add 1 mL of ice-cold Lysis Buffer (or a milder wash

buffer like PBS with 0.1% Tween-20) and resuspend the beads. d. Repeat the centrifugation

and wash steps for a total of 3-5 times.

Elution: a. After the final wash, remove all supernatant. b. Add 30 µL of 2x Laemmli sample

buffer to the beads. c. Boil the samples at 95-100°C for 5-10 minutes to elute the proteins. d.

Centrifuge at 12,000 x g for 1 minute to pellet the beads. e. Carefully collect the supernatant

containing the eluted proteins. The samples are now ready for downstream analysis such as

SDS-PAGE and Western blotting or mass spectrometry.

Mandatory Visualization
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Immunoprecipitation Workflow for Antigen 85
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Caption: Workflow for the immunoprecipitation of the Antigen 85 complex.
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Simplified Host Cell Signaling Modulation by M. tuberculosis
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Caption: Modulation of host cell signaling pathways by M. tuberculosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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